Cas no 2228449-35-0 (2-(2-bromo-4-nitrophenyl)morpholine)

• Product Name: 2-(2-bromo-4-nitrophenyl)morpholine
• CAS No: 2228449-35-0
• MF: C₁₀H₁₁BrN₂O₃
• MW: 287.109941720963
• CID: 6194508
• PubChem ID: 165867263
• Update Time: 2025-05-27

2-(2-bromo-4-nitrophenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-4-nitrophenyl)morpholine
• 2228449-35-0
• EN300-1922257

• Inchi： 1S/C10H11BrN2O3/c11-9-5-7(13(14)15)1-2-8(9)10-6-12-3-4-16-10/h1-2,5,10,12H,3-4,6H2
• InChI Key： XPGSPGNBHRUOLS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1CNCCO1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 285.99530g/mol
• Monoisotopic Mass: 285.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.1Ų

Additional information on 2-(2-bromo-4-nitrophenyl)morpholine

Introduction to 2-(2-bromo-4-nitrophenyl)morpholine (CAS No. 2228449-35-0)

2-(2-Bromo-4-nitrophenyl)morpholine (CAS No. 2228449-35-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The molecular structure of 2-(2-bromo-4-nitrophenyl)morpholine consists of a morpholine ring attached to a substituted benzene ring. The presence of a bromine atom and a nitro group on the benzene ring imparts specific chemical properties and reactivity patterns that make this compound particularly interesting for various chemical transformations and biological studies.

Recent research has highlighted the importance of bromo-substituted compounds in the design of drugs targeting specific biological pathways. For instance, brominated derivatives have shown promise in the development of inhibitors for enzymes involved in cancer progression and neurodegenerative diseases. The nitro group, on the other hand, can undergo reduction to form amino groups, which can further enhance the biological activity and pharmacological properties of the compound.

In the context of medicinal chemistry, 2-(2-bromo-4-nitrophenyl)morpholine has been explored as a lead compound for the synthesis of more complex molecules with potential therapeutic applications. Studies have demonstrated that this compound can serve as a scaffold for the introduction of various functional groups, thereby modulating its biological activity and selectivity. For example, researchers have synthesized derivatives of 2-(2-bromo-4-nitrophenyl)morpholine with enhanced antitumor activity by incorporating additional substituents on the morpholine ring or the benzene ring.

The synthetic accessibility of 2-(2-bromo-4-nitrophenyl)morpholine is another factor contributing to its significance in chemical research. Various synthetic routes have been developed to efficiently produce this compound, including nucleophilic substitution reactions and coupling reactions. These methods allow for the scalable synthesis of 2-(2-bromo-4-nitrophenyl)morpholine, making it readily available for further studies and applications.

In addition to its potential as a therapeutic agent, 2-(2-bromo-4-nitrophenyl)morpholine has also been investigated for its use as an intermediate in the synthesis of other valuable compounds. For instance, it can serve as a building block for the preparation of complex organic molecules with diverse functionalities. This versatility makes it an attractive choice for chemists working on the development of new materials and pharmaceuticals.

The physicochemical properties of 2-(2-bromo-4-nitrophenyl)morpholine, such as its solubility, stability, and reactivity, have been extensively studied to optimize its use in various applications. Researchers have found that this compound exhibits good solubility in common organic solvents, which facilitates its handling and processing in laboratory settings. Additionally, its stability under different reaction conditions ensures that it can be used reliably in a wide range of chemical transformations.

In conclusion, 2-(2-bromo-4-nitrophenyl)morpholine (CAS No. 2228449-35-0) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic accessibility make it an attractive candidate for the development of novel therapeutic agents and as an intermediate in synthetic chemistry. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the scientific community.